Cas no 1486846-72-3 (1-(2,5-difluorophenyl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-(2,5-difluorophenyl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 1486846-72-3
• MF: C₉H₅F₂N₃O
• MW: 209.152308225632
• CID: 5966208
• PubChem ID: 66216422
• Update Time: 2025-11-06

1-(2,5-difluorophenyl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-difluorophenyl)-1H-1,2,3-triazole-4-carbaldehyde
• 1H-1,2,3-Triazole-4-carboxaldehyde, 1-(2,5-difluorophenyl)-
• F2157-0752
• AKOS015559876
• 1486846-72-3
• 1-(2,5-difluorophenyl)triazole-4-carbaldehyde

• Inchi： 1S/C9H5F2N3O/c10-6-1-2-8(11)9(3-6)14-4-7(5-15)12-13-14/h1-5H
• InChI Key： ASNGVYRGTJHRRQ-UHFFFAOYSA-N
• SMILES： N1(C2=CC(F)=CC=C2F)C=C(C=O)N=N1

Computed Properties

• Exact Mass: 209.04006812g/mol
• Monoisotopic Mass: 209.04006812g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 47.8Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• Boiling Point: 363.2±52.0 °C(Predicted)
• pka: -2.06±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 1-(2,5-difluorophenyl)-1H-1,2,3-triazole-4-carbaldehyde

Recent Advances in the Study of 1-(2,5-Difluorophenyl)-1H-1,2,3-Triazole-4-Carbaldehyde (CAS: 1486846-72-3)

The compound 1-(2,5-difluorophenyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS: 1486846-72-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This heterocyclic aldehyde, featuring a triazole core and difluorophenyl moiety, exhibits unique physicochemical properties that make it a promising scaffold for the design of novel bioactive molecules. Recent studies have explored its potential as a key intermediate in the synthesis of targeted therapeutics, particularly in the areas of oncology and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 1-(2,5-difluorophenyl)-1H-1,2,3-triazole-4-carbaldehyde as a precursor for the development of kinase inhibitors. The researchers utilized click chemistry approaches to derivatize the aldehyde group, generating a library of compounds with enhanced selectivity for specific kinase targets. Notably, several derivatives showed nanomolar inhibitory activity against receptor tyrosine kinases implicated in cancer progression, highlighting the compound's potential in oncology drug discovery.

In parallel research, scientists have investigated the antimicrobial properties of derivatives based on this scaffold. A recent Bioorganic & Medicinal Chemistry Letters publication reported that structural modifications of 1-(2,5-difluorophenyl)-1H-1,2,3-triazole-4-carbaldehyde yielded compounds with potent activity against drug-resistant bacterial strains, including MRSA and ESBL-producing E. coli. The presence of the difluorophenyl group was found to significantly enhance membrane permeability, while the triazole moiety contributed to target binding affinity.

From a synthetic chemistry perspective, advances in the preparation of 1-(2,5-difluorophenyl)-1H-1,2,3-triazole-4-carbaldehyde have been achieved through optimized copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. Recent process chemistry studies have developed more efficient purification methods and scaled-up production protocols, addressing previous challenges in obtaining high-purity material for pharmaceutical applications. These improvements have facilitated broader exploration of the compound's medicinal potential.

Structural-activity relationship (SAR) studies have provided valuable insights into the pharmacophoric features of this scaffold. X-ray crystallography data of protein-ligand complexes containing derivatives of 1-(2,5-difluorophenyl)-1H-1,2,3-triazole-4-carbaldehyde have revealed key interactions with biological targets, informing rational drug design strategies. The aldehyde functionality has proven particularly valuable for further derivatization through reductive amination and other conjugation reactions.

Looking forward, 1-(2,5-difluorophenyl)-1H-1,2,3-triazole-4-carbaldehyde continues to be an important building block in medicinal chemistry. Current research directions include its application in PROTAC (proteolysis targeting chimera) development and as a warhead in covalent inhibitor design. The compound's unique combination of synthetic accessibility and biological relevance ensures its ongoing importance in pharmaceutical research and development.